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Compound of Interest

Compound Name: Ethoxyfen-ethyl

Cat. No.: B1591885

For Researchers, Scientists, and Drug Development Professionals

Chemical Identification and Physical Properties

Ethoxyfen-ethyl is a diphenyl ether herbicide. Its chemical identity and key physical and
chemical properties are summarized below.
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Property Value Reference

ethyl 2-chloro-5-[2-chloro-4-

Chemical Name (trifluoromethyl)phenoxylbenzo  [1]
ate
CAS Number 131086-42-5 [1]
Molecular Formula C19H15CI2F30s [2]
Molecular Weight 451.22 g/mol [2]
Appearance Data not available
Boiling Point 476.2 °C at 760 mmHg [3]
Melting Point Data not available [3]
Vapor Pressure Data not available
Water Solubility Data not available

Log P (Octanol-Water Partition
. 4.9 (Computed) [4]
Coefficient)

Hazard Identification and Classification

Ethoxyfen-ethyl is classified as a hazardous substance. The primary hazards associated with
this chemical are:

¢ Acute Toxicity: Harmful if swallowed.[5]

o Skin Corrosion/Irritation: Causes skin irritation.[6]

o Eye Damage/Irritation: Causes serious eye irritation.[6]

» Skin Sensitization: May cause an allergic skin reaction.[6]

e Hazardous to the Aquatic Environment (Chronic): Harmful to aquatic life with long-lasting
effects.[6]

GHS Hazard Pictograms:

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


http://www.bcpcpesticidecompendium.org/derivatives/ethoxyfen-ethyl.html
http://www.bcpcpesticidecompendium.org/derivatives/ethoxyfen-ethyl.html
https://cymitquimica.com/products/04-L13308500CY/ethoxyfen-ethyl-10-gml-in-cyclohexane/
https://cymitquimica.com/products/04-L13308500CY/ethoxyfen-ethyl-10-gml-in-cyclohexane/
https://www.finetechchem.com/prod/detail/131086-42-5
https://www.finetechchem.com/prod/detail/131086-42-5
https://pubchem.ncbi.nlm.nih.gov/compound/Ethoxyfen-ethyl
https://www.benchchem.com/product/b1591885?utm_src=pdf-body
https://static.cymitquimica.com/products/10/pdf/sds-F660226.pdf
https://international.brand.akzonobel.com/m/21692353763e38ac/original/NXA480__ID_EN_20171213_1.pdf
https://international.brand.akzonobel.com/m/21692353763e38ac/original/NXA480__ID_EN_20171213_1.pdf
https://international.brand.akzonobel.com/m/21692353763e38ac/original/NXA480__ID_EN_20171213_1.pdf
https://international.brand.akzonobel.com/m/21692353763e38ac/original/NXA480__ID_EN_20171213_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e GHSO07: Exclamation Mark

e GHS09: Environment

Signal Word: Warning

Hazard Statements:

e H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[6]

H317: May cause an allergic skin reaction.[6]

H319: Causes serious eye irritation.[6]

H412: Harmful to aquatic life with long lasting effects.[6]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.
Handling:

e Avoid contact with skin, eyes, and clothing.[6]

+ Do not breathe dust, fume, gas, mist, vapors, or spray.[6]

e Wash hands thoroughly after handling.[6]

e Use only in a well-ventilated area or under a chemical fume hood.[5]
o Wear appropriate personal protective equipment (PPE).[6]

o Keep away from heat, sparks, open flames, and hot surfaces.[7]

o Take precautionary measures against static discharge.[7]

Storage:
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e Store in a cool, dry, and well-ventilated place.[5]
o Keep container tightly closed.[5]

o Store away from incompatible materials such as strong oxidizing agents, strong alkalis, and
strong acids.[6]

o Keep locked up.[5]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling Ethoxyfen-ethyl:

PPE Type Specification

Safety glasses with side-shields or chemical

Eye/Face Protection
goggles.

Chemical-resistant gloves (e.qg., nitrile,
Skin Protection neoprene). Lab coat or other protective clothing

to prevent skin contact.

) ) In case of insufficient ventilation, wear a suitable
Respiratory Protection )
respirator.

First-Aid Measures

In case of exposure, follow these first-aid procedures:
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Exposure Route First-Aid Measures

Immediately call a POISON CENTER or
If Swallowed doctor/physician. Rinse mouth. Do NOT induce

vomiting.[5]

Take off immediately all contaminated clothing.
i Rinse skin with water/shower. Wash with plenty
If on Skin o
of soap and water. If skin irritation or rash

occurs, get medical advice/attention.[5][6]

Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
Ifin Eyes : . N :
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[6]

Remove person to fresh air and keep
comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

[5]

If Inhaled

Accidental Release Measures

In the event of a spill or accidental release, follow these procedures:

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.[7]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[6]

e Methods for Cleaning Up: Absorb with an inert material (e.g., sand, earth, vermiculite) and
place in a suitable container for disposal.[7]

Toxicological Information

The primary mechanism of action for diphenyl ether herbicides like Ethoxyfen-ethyl is the
inhibition of the enzyme protoporphyrinogen oxidase (PPO).[8]

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://static.cymitquimica.com/products/10/pdf/sds-F660226.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F660226.pdf
https://international.brand.akzonobel.com/m/21692353763e38ac/original/NXA480__ID_EN_20171213_1.pdf
https://international.brand.akzonobel.com/m/21692353763e38ac/original/NXA480__ID_EN_20171213_1.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F660226.pdf
https://www.spectrumchemical.com/media/sds/E2049_MSDS.pdf
https://international.brand.akzonobel.com/m/21692353763e38ac/original/NXA480__ID_EN_20171213_1.pdf
https://www.spectrumchemical.com/media/sds/E2049_MSDS.pdf
https://www.benchchem.com/product/b1591885?utm_src=pdf-body
https://www2.lsuagcenter.com/weedscience/pdf/AGRO4070/Handout12.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Mechanism of Action and Signaling Pathway

In plants, PPO is a key enzyme in the biosynthesis of chlorophyll and heme. Inhibition of PPO
leads to the accumulation of protoporphyrinogen IX, which then auto-oxidizes to form
protoporphyrin 1X. This molecule, in the presence of light and oxygen, generates reactive
oxygen species that cause lipid peroxidation and ultimately, cell membrane disruption and
death.[8]

In mammals, PPO is also a crucial enzyme in the heme biosynthesis pathway located in the
mitochondria. Inhibition of mammalian PPO can lead to the accumulation of porphyrins, which
may cause porphyria-like symptoms. The accumulated protoporphyrin IX can act as a
photosensitizer, leading to oxidative stress and cellular damage.[9][10]

Caption: Mammalian toxicity pathway of PPO inhibitors.

Acute Toxicity Data

Test Species Route Value Reference
Moderate
Toxicity (Specific
LDso Rat Oral [11]
value not
available)

>10000 mg/kg

LDso Rabbit Dermal (for a similar [7]
compound)
Data not ] Data not
LCso ) Inhalation )
available available

Ecotoxicological Information

Ethoxyfen-ethyl is harmful to aquatic life with long-lasting effects.
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Test Species Duration Value Reference
. Data not
LCso Fish 96 hours ]
available
Daphnia magna Data not
ECso 48 hours )
(Water Flea) available
, Data not
LDso Birds )
available

Diphenyl ether herbicides, in general, can be toxic to non-target organisms, including fish and
aquatic invertebrates.[12][13]

Environmental Fate

The environmental fate of a chemical describes its behavior and transformation in the
environment.

o Persistence and Degradation: Diphenyl ether herbicides can be relatively stable in soil, with
half-lives ranging from weeks to months.[12]

e Bioaccumulation: Due to its lipophilic nature (high Log P), there is a potential for
bioaccumulation.

» Mobility in Soil: The mobility in soil is expected to be low due to its high Log P value,
suggesting it will adsorb to soil organic matter.

Experimental Protocols

The following are summaries of standard OECD guidelines for toxicological and environmental
fate studies relevant to Ethoxyfen-ethyl.

Acute Oral Toxicity - Fixed Dose Procedure (OECD 420)

This study provides information on the hazardous properties of a substance following a single
oral dose.

Caption: Workflow for OECD 420 Acute Oral Toxicity Test.
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Methodology:

Sighting Study: A preliminary study is conducted on a small number of animals to determine
the appropriate starting dose for the main study.

e Main Study: Groups of at least 5 female rats are dosed at one of the fixed dose levels (5, 50,
300, or 2000 mg/kg).

e Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14
days.

e Necropsy: A gross necropsy is performed on all animals at the end of the study.

o Data Analysis: The results are used to classify the substance according to the Globally
Harmonized System (GHS).

Daphnia sp. Acute Immobilisation Test (OECD 202)

This test determines the acute toxicity of a substance to Daphnia magna.
Methodology:
o Test Organisms: Young daphnids (<24 hours old) are used.

o Exposure: Daphnids are exposed to a range of concentrations of the test substance for 48
hours.

e Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.

o Data Analysis: The ECso (the concentration that immobilizes 50% of the daphnids) is
calculated.

Fish, Acute Toxicity Test (OECD 203)

This test determines the acute toxicity of a substance to fish.
Methodology:

o Test Organisms: A suitable fish species (e.g., Zebrafish, Rainbow trout) is used.
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» Exposure: Fish are exposed to a range of concentrations of the test substance for 96 hours.
» Observation: Mortalities are recorded at 24, 48, 72, and 96 hours.

o Data Analysis: The LCso (the concentration that is lethal to 50% of the fish) is calculated.

Avian Acute Oral Toxicity Test (OECD 223)

This test determines the acute oral toxicity of a substance to birds.

Methodology:

Test Organisms: A suitable bird species (e.g., Bobwhite quail, Mallard duck) is used.

Dosing: Birds are administered a single oral dose of the test substance.

Observation: Birds are observed for mortality and signs of toxicity for at least 14 days.

Data Analysis: The LDso (the dose that is lethal to 50% of the birds) is calculated.

Aerobic and Anaerobic Transformation in Soil (OECD
307)

This study determines the rate and pathway of degradation of a substance in soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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